Cas no 637756-19-5 (6-2-(2-chlorophenoxy)ethyl-6H-indolo2,3-bquinoxaline)

• Product Name: 6-2-(2-chlorophenoxy)ethyl-6H-indolo2,3-bquinoxaline
• CAS No: 637756-19-5
• MF: C₂₂H₁₆ClN₃O
• MW: 373.834943771362
• CID: 6598281
• PubChem ID: 1523672
• Update Time: 2025-10-13

6-2-(2-chlorophenoxy)ethyl-6H-indolo2,3-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-2-(2-chlorophenoxy)ethyl-6H-indolo2,3-bquinoxaline
• 6-[2-(2-chlorophenoxy)ethyl]indolo[3,2-b]quinoxaline
• Z57728571
• 6-(2-(2-chlorophenoxy)ethyl)-6H-indolo[2,3-b]quinoxaline
• AKOS001186555
• 6-[2-(2-chlorophenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline
• F1572-0025
• 637756-19-5
• EU-0050284
• 6H-Indolo[2,3-b]quinoxaline, 6-[2-(2-chlorophenoxy)ethyl]-

• Inchi： 1S/C22H16ClN3O/c23-16-8-2-6-12-20(16)27-14-13-26-19-11-5-1-7-15(19)21-22(26)25-18-10-4-3-9-17(18)24-21/h1-12H,13-14H2
• InChI Key： MPSDFTAFGSFUCB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CCOC4=CC=CC=C4Cl)C=12)C=CC=C3

Computed Properties

• Exact Mass: 373.0981898g/mol
• Monoisotopic Mass: 373.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 602.5±55.0 °C(Predicted)
• pka: 2.40±0.30(Predicted)

Additional information on 6-2-(2-chlorophenoxy)ethyl-6H-indolo2,3-bquinoxaline

Introduction to 6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline (CAS No. 637756-19-5)

6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline, identified by its CAS number 637756-19-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the indolo[2,3-b]quinoxaline scaffold, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this compound, particularly the presence of a chlorophenoxy ethyl side chain and the fused indolo[2,3-b]quinoxaline core, make it a promising candidate for further exploration in drug discovery.

The indolo[2,3-b]quinoxaline core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents, particularly in the treatment of cancer and infectious diseases. The chlorophenoxy ethyl substituent introduces additional functionalization opportunities, allowing for modifications that can enhance pharmacokinetic properties and binding affinity. This compound represents an intriguing example of how structural complexity can be leveraged to develop molecules with tailored biological activities.

In the context of contemporary pharmaceutical research, 6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline has been investigated for its potential as an antimicrobial agent. The fused ring system and the electron-withdrawing nature of the quinoxaline moiety contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary in vitro studies have demonstrated promising activity against several resistant bacterial strains, suggesting that this compound could serve as a lead structure for the development of new antibiotics.

Furthermore, the chlorophenoxy group in the molecule may play a crucial role in modulating its pharmacological properties. Chlorophenyl derivatives are well-known for their role in drug design due to their ability to enhance lipophilicity and improve oral bioavailability. The presence of this group in 6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline could contribute to its solubility and permeability across biological membranes, making it a more viable candidate for therapeutic applications.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to understand the interactions between 6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline and its target proteins. These simulations have provided insights into the binding mode and affinity of the compound, guiding further optimization efforts. By leveraging computational tools, researchers can accelerate the drug discovery process and identify structural modifications that enhance potency and selectivity.

The synthesis of 6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The indolo[2,3-b]quinoxaline core is typically constructed through cyclization reactions involving appropriate precursors. The introduction of the chlorophenoxy ethyl side chain requires additional synthetic steps, including nucleophilic substitution reactions and protection-deprotection strategies. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

In conclusion, 6-2-(2-chlorophenoxy)ethyl-6H-indolo[2,3-b]quinoxaline (CAS No. 637756-19-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it a promising candidate for further exploration in drug discovery. With ongoing research focusing on its antimicrobial properties and computational modeling studies providing valuable insights into its interactions with biological targets, this compound represents an exciting area of investigation in medicinal chemistry.